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Compound of Interest

Compound Name: h-Val-allyl ester p-tosylate

Cat. No.: B555172

Essential Safety and Handling Guide for h-Val-
allyl ester p-tosylate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with h-Val-allyl ester p-tosylate. The
following procedures are designed to ensure laboratory safety and maintain the integrity of the
chemical.

Chemical Identifier:

Property Value

CAS Number 88224-02-6
Molecular Formula C15H23NO5S
Molecular Weight 329.41 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for h-Val-allyl ester p-tosylate is not readily
available, information from similar compounds and general chemical safety principles dictate a
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cautious approach. The tosylate group can cause skin and eye irritation, and as with any

chemical, appropriate protective measures should be taken.

The following table summarizes the recommended PPE for handling h-Val-allyl ester p-

tosylate.

Task

Eye Protection

Hand Protection

Body Protection

Respiratory
Protection

Receiving/Unpac

Safety glasses

Not generally

_ o _ Nitrile gloves Lab coat _
king with side shields required
Safety glasses o Not generally
Storage o ) Nitrile gloves Lab coat ]
with side shields required
o Work in a
o ] Nitrile gloves -~ )
Weighing/Transf Chemical splash ] certified chemical
] (double-gloving Lab coat )
erring goggles fume hood is
recommended) ]
required.[1]
Lab coat ]
) . ) Work in a
Chemical splash Nitrile or other (chemical- - )
) ) ) certified chemical
In Reaction goggles or face chemically resistant apron )
' _ fume hood is
shield[2] resistant gloves recommended) )
required.[1]
[1]
Work in a
] Chemical splash o certified chemical
Waste Disposal Nitrile gloves Lab coat )
goggles fume hood is
required.[1]
Air-purifying
) . ) respirator with
Chemical splash Heavy-duty nitrile  Chemical-

Spill Cleanup

goggles and face
shield[2]

or butyl rubber

gloves

resistant lab coat

or apron[1]

appropriate
cartridges if
outside a fume
hood.[2]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to the following procedures is vital for ensuring laboratory safety and maintaining
the integrity of your experiments.

1. Receiving and Inspection:

» Upon receipt, visually inspect the container for any signs of damage or leakage.
 Verify that the product name and CAS number on the label match your order.

o Wear basic PPE (lab coat, safety glasses, and nitrile gloves) during inspection.[3]
2. Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

o Consult the supplier's documentation for specific long-term storage temperature
recommendations.

3. Weighing and Transferring:

» All weighing and transferring of the solid compound must be conducted in a certified
chemical fume hood to avoid inhalation of any dust.[1]

e Use an anti-static weighing dish and appropriate tools (spatula, etc.).

» Double-gloving with nitrile gloves is recommended to provide an extra layer of protection.[4]
» Close the container tightly immediately after use.

4. Use in a Reaction:

o Set up all reactions involving h-Val-allyl ester p-tosylate in a certified chemical fume hood.

[1]

o Tosylates are often used to convert alcohols into good leaving groups for substitution
reactions.[5][6] The reaction may involve bases like pyridine or triethylamine.[6][7]
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e Ensure all glassware is dry and appropriate for the reaction scale and conditions.

o After the reaction is complete, any excess tosyl-containing reagents may need to be
guenched or removed.

5. Spill and Exposure Procedures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.[1]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[1][4]

e Ingestion: Do NOT induce vomiting. Wash out mouth with water and give plenty of water to
drink. Seek immediate medical attention.

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for disposal. Clean the spill area with a suitable solvent and then with soap
and water.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and follow institutional procedures for large chemical spills.

Disposal Plan

Proper disposal of h-Val-allyl ester p-tosylate and associated waste is essential to prevent
environmental contamination and comply with regulations.

e Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and
sealed container.[1]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, absorbent pads, and pipette tips, should be disposed of in a designated
hazardous waste container.[1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Amino_PEG6_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Amino_PEG6_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Amino_PEG6_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acid_PEG12_NHS_ester.pdf
https://www.benchchem.com/product/b555172?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Amino_PEG6_amine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Amino_PEG6_amine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etycﬁie,;\‘/?ilta.ll:i]li?y Sltjrilcineg

o Liquid Waste: Collect all reaction mixtures and solvent washes containing h-Val-allyl ester
p-tosylate into a designated liquid chemical waste container.[4] Do not pour chemical waste

down the drain.

Experimental Workflow

The following diagram illustrates the general workflow for safely handling h-Val-allyl ester p-

tosylate.
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Caption: Workflow for the safe handling of h-Val-allyl ester p-tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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